3-Amino-4-(2-methoxyethoxy)benzonitrile

• IUPAC Name: 3-amino-4-(2-methoxyethoxy)benzonitrile
• InChI: InChI=1S/C10H12N2O2/c1-13-4-5-14-10-3-2-8(7-11)6-9(10)12/h2-3,6H,4-5,12H2,1H3
• InChI Key: FSKGKIORYSMVEV-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=C(C=C(C=C1)C#N)N
• Molecular Formula: C10H12N2O2
• Molecular Weight: 192.21 g/mol
• CAS No.: 1153484-62-8

Description

“3-Amino-4-(2-methoxyethoxy)benzonitrile” is a chemical compound with the CAS Number: 1153484-62-8. It has a molecular weight of 192.22 and its IUPAC name is also this compound.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C10H12N2O2/c1-13-4-5-14-10-3-2-8(7-11)6-9(10)12/h2-3,6H,4-5,12H2,1H3. This code provides a standard way to encode the molecule’s structure and can be used to generate a 3D model.

Physical and Chemical Properties Analysis

“this compound” is a powder that is stored at room temperature.

Scientific Research Applications

Synthesis of Gefitinib

3-Amino-4-(2-methoxyethoxy)benzonitrile and its derivatives play a crucial role in the synthesis of pharmaceutical compounds. For example, the synthesis of Gefitinib involves the transformation of related compounds through catalyzed hydrogenation and subsequent chemical reactions, demonstrating the versatility of these compounds in complex pharmaceutical synthesis (Jin, Chen, Zou, Shi, & Ren, 2005).

Metabolism Studies

In the field of metabolism research, derivatives of this compound, such as N-Benzylphenethylamines, are used to study the metabolic profile of substances in various biological systems. These studies focus on understanding the metabolic pathways and the effects of modifications on the compound's properties (Šuláková et al., 2021).

Allelochemicals Synthesis

These compounds are also significant in the synthesis of allelochemicals, which exhibit various biological properties such as phytotoxicity and antimicrobial activities. Research on the synthetic methods for obtaining these compounds highlights their potential utility in agronomy and bioactive material development (Macias et al., 2006).

Asymmetric Synthesis

In asymmetric synthesis, these compounds are used as precursors for the creation of β-hydroxy-α-amino acids. This demonstrates their application in the synthesis of chiral compounds, which are important in various chemical and pharmaceutical processes (Badorrey et al., 2000).

Development of Novel Compounds

Research in this area also focuses on developing novel compounds for various therapeutic and industrial applications. This includes the creation of compounds with specific properties, like potent androgen receptor antagonists for dermatological applications (Li et al., 2008).

Safety and Hazards

The compound has several hazard statements including H302, H312, H315, H319, H332, H335, indicating that it is harmful if swallowed or in contact with skin. Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapors, and avoiding contact with skin and eyes.